Cas no 898773-47-2 (2-(3-Chlorobenzoyl)-5-(1,3-dioxolan-2-yl)thiophene)

• Product Name: 2-(3-Chlorobenzoyl)-5-(1,3-dioxolan-2-yl)thiophene
• CAS No: 898773-47-2
• MF: C₁₄H₁₁ClO₃S
• MW: 294.753341913223
• MDL: MFCD07699131
• CID: 872554
• PubChem ID: 24723492
• Update Time: 2025-04-19

2-(3-Chlorobenzoyl)-5-(1,3-dioxolan-2-yl)thiophene Chemical and Physical Properties

Names and Identifiers

• (3-chlorophenyl)-[5-(1,3-dioxolan-2-yl)thiophen-2-yl]methanone
• 2-(3-Chlorobenzoyl)-5-(1,3-dioxolan-2-yl)thiophene
• 2-(3-CHLOROROBENZOYL)-5-(1,3-DIOXOLAN-2-YL)THIOPHENE
• 2-(2,5-DIMETHYL-1H-INDOL-3-YL)ETHYL](PYRIDIN-4-YLMETHYL)AMINE DIHYDROCHLORIDE
• 898773-47-2
• (3-Chlorophenyl)[5-(1,3-dioxolan-2-yl)thiophen-2-yl]methanone
• MFCD07699131
• DTXSID00641932
• AKOS016018589

• MDL： MFCD07699131
• Inchi： 1S/C14H11ClO3S/c15-10-3-1-2-9(8-10)13(16)11-4-5-12(19-11)14-17-6-7-18-14/h1-5,8,14H,6-7H2
• InChI Key： AEYJIVYCMWOREM-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(C1=CC=C(C2OCCO2)S1)=O

Computed Properties

• Exact Mass: 294.01200
• Monoisotopic Mass: 294.0117431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 63.8Ų

Experimental Properties

• PSA: 63.77000
• LogP: 3.67790